Cas no 919077-99-9 (1H-Inden-1-one, 6-amino-2,3-dihydro-5-methyl-)

1H-Inden-1-one, 6-amino-2,3-dihydro-5-methyl- structure
919077-99-9 structure
Product Name:1H-Inden-1-one, 6-amino-2,3-dihydro-5-methyl-
CAS No:919077-99-9
MF:C10H11NO
MW:161.200442552567
CID:767093
PubChem ID:16094765
Update Time:2025-04-19

1H-Inden-1-one, 6-amino-2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 6-amino-2,3-dihydro-5-methyl-
    • 6-amino-5-methyl-2,3-dihydroinden-1-one
    • DTXSID40582456
    • 6-Amino-5-methyl-2,3-dihydro-1H-inden-1-one
    • SCHEMBL1025098
    • 919077-99-9
    • Inchi: 1S/C10H11NO/c1-6-4-7-2-3-10(12)8(7)5-9(6)11/h4-5H,2-3,11H2,1H3
    • InChI Key: XIKKZOOTGQVUGV-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C(C)=CC=2CC1)N

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų
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